Tert-butyl 8-oxo-5-azaspiro[3.5]nonane-5-carboxylate

• IUPAC Name: tert-butyl 8-oxo-5-azaspiro[3.5]nonane-5-carboxylate
• InChI: InChI=1S/C13H21NO3/c1-12(2,3)17-11(16)14-8-5-10(15)9-13(14)6-4-7-13/h4-9H2,1-3H3
• InChI Key: ASCBSGNUAQKGNU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(=O)CC12CCC2
• Molecular Formula: C13H21NO3
• Molecular Weight: 239.31 g/mol
• CAS No.: 778646-92-7

Description

Tert-butyl 8-oxo-5-azaspiro[3.5]nonane-5-carboxylate is a chemical compound with the molecular formula C13H21NO3. It is a solid substance and is stored in a refrigerator.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H21NO3/c1-12(2,3)17-11(16)14-8-5-10(15)9-13(14)6-4-7-13/h4-9H2,1-3H3. This code provides a specific textual representation of the compound’s molecular structure.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 241.29. It is a solid substance and is stored in a refrigerator.

Scientific Research Applications

Synthesis and Molecular Analysis

Tert-butyl 8-oxo-5-azaspiro[3.5]nonane-5-carboxylate and related compounds have been synthesized and analyzed for their molecular structures and potential applications. For example, Moskalenko and Boev (2012) developed a general procedure for synthesizing spirocyclic 3-oxotetrahydrofurans, which can be used to prepare other biologically active heterocyclic compounds (Moskalenko & Boev, 2012). Additionally, Meyers et al. (2009) described efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound useful for further selective derivation and novel compound synthesis (Meyers et al., 2009).

Advanced NMR Spectroscopy Applications

Advanced NMR spectroscopy has been applied to determine the absolute configurations of related spirocyclic compounds. Jakubowska et al. (2013) used NOESY correlations and chemical shift anisotropy calculations for this purpose (Jakubowska et al., 2013).

Crystallographic Studies

Crystallographic studies have provided insights into the molecular structure of similar compounds. For example, Moriguchi et al. (2014) used single crystal X-ray diffraction analysis to determine the structure of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate (Moriguchi et al., 2014).

Photochemical and Thermal Rearrangement Studies

Research by Lattes et al. (1982) demonstrated the photochemical and thermal rearrangement of spirooxaziridines, providing evidence in support of the stereoelectronic control theory (Lattes et al., 1982).

Conformational Analysis

Conformational analysis of spirocyclic compounds has been conducted to explore their potential as pseudopeptides. Fernandez et al. (2002) synthesized and analyzed 1-(tert-butoxycarbonyl)-7-[1-(tert-butoxycarbonyl)-3-methylbutyl]-6-oxo-1,7-diazaspiro[4.5]decanes as constrained surrogates for dipeptides (Fernandez et al., 2002).

Synthetic Organic Chemistry

tert-Butyl phenylazocarboxylates, related to this compound, have been used as versatile building blocks in synthetic organic chemistry, as studied by Jasch et al. (2012) (Jasch et al., 2012).

Novel Reaction Pathways and Synthesis Techniques

Researchers have explored novel reaction pathways and synthesis techniques for related compounds. For instance, Huynh et al. (2017) described a one-pot synthesis method for 2-oxa-7-azaspiro[4.4]nonane-8,9-diones (Huynh et al., 2017).

Safety and Hazards

The safety information for this compound includes several hazard statements: H302, H315, H319. These codes indicate that the compound may be harmful if swallowed, causes skin irritation, and causes serious eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.